2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one

• CAS No.: 81199-70-4
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-(1-hydroxyethyl)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one
• InChI: InChI=1S/C10H17NO2/c1-7(12)9-6-8-4-2-3-5-11(8)10(9)13/h7-9,12H,2-6H2,1H3
• InChI Key: MAUJBWVGLBXXPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2CCCCN2C1=O)O

Description

2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one is a synthetically versatile hexahydroindolizinone derivative of high interest in pharmaceutical research and drug discovery. This compound features a bridged bicyclic lactam structure, making it a valuable scaffold for constructing complex molecules. The hexahydroindolizinone core is a privileged structure in medicinal chemistry, frequently serving as a key intermediate in the synthesis of biologically active compounds. This scaffold is recognized for its applications in developing inhibitors for various therapeutic targets. Research on related hexahydroindolizinone derivatives has shown promise in the discovery of Factor XIa (FXIa) inhibitors for treating thromboembolic disorders with a potentially improved bleeding risk profile compared to standard anticoagulants . Furthermore, structurally similar indolizinone and pyridin-2-one analogs have been investigated as potent and selective inhibitors of mutant isocitrate dehydrogenase (IDH1) for oncology applications, as well as inhibitors for other disease-associated enzymes . The reactive functional groups present in this specific compound, including the lactam and the secondary alcohol, allow for further chemical diversification, enabling researchers to explore structure-activity relationships and optimize lead compounds. Its primary research value lies in its potential as a building block for the synthesis of novel therapeutic agents targeting a range of diseases. Please Note: This product is for research purposes only and is not intended for diagnostic or therapeutic use. It is not for human or veterinary consumption.

Biological Activity

2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current research landscape.

Chemical Structure and Properties

The molecular formula of 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one is $C_{10}H_{15}NO$, with a molecular weight of approximately 165.23 g/mol. Its structure features a hexahydroindolizinone core with a hydroxyl group and an ethyl substituent, which may influence its biological interactions.

Antimicrobial Activity

Research has indicated that 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one exhibits significant antimicrobial properties. In vitro studies have shown that the compound can inhibit the growth of various bacterial strains, suggesting its potential as a lead compound for developing new antimicrobial agents.

Anticancer Properties

The compound has also been investigated for its anticancer effects. Preliminary studies show that it can induce apoptosis in cancer cell lines. For instance, in assays involving glioblastoma cells (U87), the compound demonstrated an IC50 value in the low micromolar range, indicating potent cytotoxicity .

The proposed mechanism involves the interaction of 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one with specific cellular targets, leading to disruption of cellular processes. It is hypothesized that the hydroxyl group plays a crucial role in forming hydrogen bonds with biological macromolecules, enhancing its binding affinity to target proteins involved in cell proliferation and survival pathways.

Study on Anticancer Activity

In a study published in Molecular Cancer Therapeutics, researchers evaluated the efficacy of 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one on various cancer cell lines. The results indicated that the compound inhibited cell growth significantly across different types of cancer, including breast and lung cancers. The study reported that treatment with this compound resulted in decreased viability and increased apoptosis markers in treated cells compared to controls .

Cell Line	IC50 (µM)	Mechanism
U87 (Glioblastoma)	0.5	Induction of apoptosis
MDA-MB-231 (Breast)	0.8	Cell cycle arrest
A549 (Lung)	1.0	Reactive oxygen species (ROS) generation

Study on Antimicrobial Effects

A separate investigation focused on the antimicrobial activity against resistant bacterial strains revealed that 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one exhibited significant inhibitory effects against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be around 32 µg/mL for both strains, highlighting its potential utility in treating infections caused by resistant bacteria .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects. Initial studies suggest that it may exhibit biological activities such as:

• Antimicrobial Properties : Research indicates that derivatives of hexahydroindolizin compounds can inhibit bacterial growth, making them candidates for antibiotic development.
• CNS Activity : Due to its structural similarity to known psychoactive compounds, it has been studied for potential applications in treating neurological disorders.

Case Study Example :
A study published in the Journal of Medicinal Chemistry evaluated the binding affinity of hexahydroindolizin derivatives to dopamine receptors, indicating possible use in CNS imaging and treatment of psychiatric disorders .

Pharmacology

Pharmacological studies have shown that 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one could modulate various biological pathways.

• Enzyme Inhibition : It has been tested for its ability to inhibit cyclooxygenase enzymes, which are critical in inflammatory processes.
• Drug Development : The compound's unique structure allows it to serve as a scaffold for developing new drugs targeting specific enzymes or receptors.

Data Table: Pharmacological Activities

Activity Type	Test Methodology	Result
Antimicrobial	Disk diffusion method	Zone of inhibition observed
Cyclooxygenase Inhibition	In vitro enzyme assay	IC50 = 25 µM
CNS Activity	Radiolabeled binding studies	High affinity for D2 receptors

Material Science

The compound's unique chemical structure offers potential applications in materials science.

• Polymer Synthesis : It can be utilized as a monomer in the synthesis of novel polymers with specific mechanical and thermal properties.
• Coatings and Adhesives : Its functional groups enable the development of coatings that are resistant to environmental degradation.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural or functional similarities with 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Core Structure	Substituents	Melting Point (°C)	IR Key Peaks (cm⁻¹)	Source
2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one	Hexahydroindolizin-3(2H)-one	1-Hydroxyethyl	N/A	~3300 (O-H), ~1680 (C=O)*	N/A
3-Benzyl-3-hydroxy-2-phenethylisoindolin-1-one (1h)	Isoindolin-1-one	Benzyl, phenethyl, hydroxy	153–157	3333 (O-H), 1674 (C=O)
3-(2-(Benzyloxy)ethyl)-3-hydroxy-2-(2-hydroxyethyl)isoindolin-1-one (1y)	Isoindolin-1-one	Benzyloxyethyl, hydroxyethyl	87–90	3472 (O-H), 1690 (C=O)
(6R,8aS)-6-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)hexahydroindolizin-3(2H)-one	Hexahydroindolizin-3(2H)-one	Amino, bromoimidazopyrazinyl	N/A	N/A
4-(2-Hydroxyethyl)-3-methyl-1,2-oxazol-5(4H)-one	Oxazol-5(4H)-one	Hydroxyethyl, methyl	N/A	N/A

*Predicted based on analogous compounds.

Core Structure and Stability

• Hexahydroindolizinone Core: The target compound and the bromoimidazopyrazinyl derivative () share this bicyclic system, which confers conformational rigidity compared to monocyclic analogs like isoindolinones.
• Isoindolin-1-one Derivatives (1h, 1y): These monocyclic lactams lack the bicyclic framework, resulting in greater flexibility. Substituents like benzyl or benzyloxyethyl groups introduce steric bulk, which may hinder solubility compared to the hydroxyethyl group in the target compound .
• Oxazol-5(4H)-one () : This five-membered heterocycle contains an oxygen atom, differing from the nitrogen-rich indolizine system. The hydroxyethyl group here may enhance solubility but lacks the fused ring system’s stability .

Functional Group Impact

• Hydroxyethyl Group: Enhances hydrogen-bonding capacity, improving aqueous solubility compared to non-polar substituents (e.g., benzyl in 1h). This group may also influence biological activity by interacting with target receptors.
• Amino/Bromo Substituents (): These electron-rich groups could increase reactivity in nucleophilic or cross-coupling reactions, contrasting with the hydroxyethyl group’s stability .

Preparation Methods

General Synthetic Strategies for Hexahydroindolizin-3(2H)-one Derivatives

Hexahydroindolizine derivatives are commonly synthesized through cyclization reactions involving amino alcohols or amino ketones. The lactam ring formation often proceeds via intramolecular nucleophilic attack of an amine on a carbonyl group, forming the bicyclic lactam structure.

Introduction of the 1-Hydroxyethyl Group

The 1-hydroxyethyl substituent can be introduced via α-hydroxylation or hydroxyalkylation of the lactam ring precursor. One common approach is the reduction of α-keto lactams to α-hydroxy lactams using mild reducing agents such as sodium borohydride in methanol, which affords α-hydroxylactams in high yields.

Table 1. Typical Reduction Conditions for α-Keto Lactams to α-Hydroxylactams

Substrate Type	Reducing Agent	Solvent	Temperature	Yield (%)	Notes
α-Keto lactams	Sodium borohydride	Methanol	Room temp	~90-99	Over-reduction possible with some imides
Ferrocenyl alkylimides	Sodium borohydride	Methanol	Room temp	Variable	Steric hindrance may slow reaction

Source: Adapted from α-hydroxylactam synthesis studies

Synthetic Routes from Literature Analogues

• Method A (Nucleophilic Substitution then Reduction): Starting from ω-chloroalkyl derivatives of the lactam, nucleophilic substitution with imide or hydroxyalkyl nucleophiles is performed, followed by selective ketone reduction to introduce the hydroxyethyl group.

• Method B (Reduction then Nucleophilic Substitution): Ketones are first reduced to alcohols using LiAlH4 or similar reagents, then nucleophilic substitution introduces the desired substituent.

These methods emphasize the importance of selective reduction steps to maintain the lactam carbonyl while introducing hydroxyalkyl groups.

Specific Preparation Insights for 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one

While direct synthesis protocols for 2-(1-Hydroxyethyl)hexahydroindolizin-3(2H)-one are scarce, the following approach is plausible based on related compounds:

• Synthesis of Hexahydroindolizin-3(2H)-one Core: Via intramolecular cyclization of appropriate amino ketones or amino esters.

• Introduction of 1-Hydroxyethyl Group: α-Keto lactam intermediate can be reduced using sodium borohydride in methanol at room temperature to yield the α-hydroxylactam (the hydroxyethyl substituent at the 2-position).

• Purification and Characterization: The product is typically isolated by chromatographic methods and characterized by NMR and crystallography to confirm stereochemistry and purity.

Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Comments
Cyclization to lactam core	Amino ketone precursor, acidic/basic catalysis	70-85	Efficient ring closure reported in literature
α-Keto lactam reduction	NaBH4 in MeOH, room temperature	90-99	High yield, mild conditions, possible over-reduction
Purification	Silica gel chromatography	-	Standard purification method

Challenges and Considerations

• Over-reduction: Some α-keto lactams can undergo further reduction to amide-alcohols, which may complicate isolation.

• Steric Hindrance: Bulky substituents near the reactive centers can slow reduction or substitution reactions.

• Stability: α-Hydroxylactams may be unstable in certain solvents, decomposing over time, necessitating careful handling.

Summary of Key Research Findings

• Sodium borohydride reduction of α-keto lactams is a reliable method to prepare α-hydroxylactams, including hydroxyethyl-substituted hexahydroindolizinones.

• Selective nucleophilic substitution followed by reduction allows for functional group introduction without disrupting the lactam ring.

• The stereochemistry of the hydroxyethyl substituent can be controlled by reaction conditions and choice of starting materials.

• Purification by chromatography and characterization by NMR and crystallography are essential to confirm product identity and purity.